5-Bromo-2-(1-piperidinylsulfonyl)phenyl ethyl ether
5-Bromo-2-(1-piperidinylsulfonyl)phenyl ethyl ether
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0767349
InChI:
InChI=1S/C13H18BrNO3S/c1-2-18-12-10-11(14)6-7-13(12)19(16,17)15-8-4-3-5-9-15/h6-7,10H,2-5,8-9H2,1H3
SMILES:
CCOC1=C(C=CC(=C1)Br)S(=O)(=O)N2CCCCC2
Molecular Formula:
C13H18BrNO3S
Molecular Weight:
348.26 g/mol
5-Bromo-2-(1-piperidinylsulfonyl)phenyl ethyl ether
CAS No.:
Cat. No.: VC0767349
Molecular Formula: C13H18BrNO3S
Molecular Weight: 348.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C13H18BrNO3S |
|---|---|
| Molecular Weight | 348.26 g/mol |
| IUPAC Name | 1-(4-bromo-2-ethoxyphenyl)sulfonylpiperidine |
| Standard InChI | InChI=1S/C13H18BrNO3S/c1-2-18-12-10-11(14)6-7-13(12)19(16,17)15-8-4-3-5-9-15/h6-7,10H,2-5,8-9H2,1H3 |
| Standard InChI Key | PCHZJRDPDVDIHM-UHFFFAOYSA-N |
| SMILES | CCOC1=C(C=CC(=C1)Br)S(=O)(=O)N2CCCCC2 |
| Canonical SMILES | CCOC1=C(C=CC(=C1)Br)S(=O)(=O)N2CCCCC2 |
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